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Nuarimol d4: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Nuarimol d4 is the deuterated analog of Nuarimol, a systemic fungicide belonging to the

pyrimidine class of chemicals. Due to the isotopic labeling, Nuarimol d4 serves as an

invaluable internal standard for quantitative analytical studies, particularly in mass

spectrometry-based methods, ensuring accuracy and precision in the detection of Nuarimol

residues in various matrices. This technical guide provides an in-depth overview of the physical

and chemical characteristics of Nuarimol d4, its mechanism of action, and detailed

experimental protocols for its analysis. While specific experimental data for the d4 variant is

limited due to its nature as a custom-synthesized compound, the properties of its non-

deuterated parent, Nuarimol, are presented as a close approximation.

Physical and Chemical Characteristics
The physical and chemical properties of Nuarimol are summarized in the table below. The

corresponding values for Nuarimol d4 are expected to be nearly identical, with a slight

increase in molecular weight.
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Property Value Source

Chemical Name

α-(2-chlorophenyl)-α-(4-

fluorophenyl)-5-

pyrimidinemethanol-d4

---

CAS Number 63284-71-9 (for Nuarimol) [1]

Molecular Formula C₁₇H₈D₄ClFN₂O ---

Molecular Weight 318.78 g/mol (calculated) [1]

Appearance Neat (likely a solid) [2]

Melting Point 126 °C [3]

Boiling Point
475.2 ± 40.0 °C at 760 mmHg

(Predicted)
[3]

Water Solubility 26 mg/L (at pH 7, 25 °C) [3]

Solubility in Organic Solvents Soluble in DMSO [4]

XLogP3 2.2 [1]

Topological Polar Surface Area 46 Å² [1]

Mechanism of Action: Inhibition of Ergosterol
Biosynthesis
Nuarimol's fungicidal activity stems from its ability to inhibit the biosynthesis of ergosterol, an

essential component of fungal cell membranes.[5][6][7] Ergosterol plays a crucial role in

maintaining the structural integrity, fluidity, and permeability of the fungal plasma membrane.[8]

[9] Nuarimol specifically targets the enzyme sterol 14α-demethylase (CYP51), a cytochrome

P450 enzyme.[10] This enzyme is critical for the conversion of lanosterol to ergosterol. By

inhibiting this step, Nuarimol disrupts the fungal cell membrane, leading to impaired growth and

eventual cell death.[7][10]
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Caption: Mechanism of Nuarimol's fungicidal action via inhibition of the ergosterol biosynthesis

pathway.

Experimental Protocols
The analysis of Nuarimol and its deuterated internal standard, Nuarimol d4, is commonly

performed using chromatographic techniques coupled with mass spectrometry. Below are

detailed methodologies for Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Gas Chromatography-Mass Spectrometry (GC-MS)
Protocol for Nuarimol Analysis
GC-MS is a robust technique for the quantification of Nuarimol in various samples.[11]

1. Sample Preparation (QuEChERS Method)[11]

Extraction: Homogenize 10-15 g of the sample with acetonitrile.

Salting Out: Add anhydrous magnesium sulfate and sodium chloride to partition the

acetonitrile from the aqueous phase.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Take an aliquot of the acetonitrile

supernatant and mix with a d-SPE sorbent (e.g., PSA, C18, GCB) to remove interfering

matrix components.

Centrifugation: Centrifuge the sample to pellet the sorbent and matrix components.

Final Extract: The resulting supernatant is the final extract for GC-MS analysis. Spike with

Nuarimol d4 internal standard before injection.

2. GC-MS Instrumentation and Conditions[12][13]

Gas Chromatograph: Agilent 7890B GC or equivalent.

Mass Spectrometer: Agilent 5977B MSD or equivalent.

Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.
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Injector Temperature: 280 °C.

Injection Volume: 1 µL (splitless mode).

Carrier Gas: Helium at a constant flow of 1.2 mL/min.

Oven Temperature Program:

Initial temperature: 70 °C, hold for 2 minutes.

Ramp 1: 25 °C/min to 150 °C.

Ramp 2: 3 °C/min to 200 °C.

Ramp 3: 8 °C/min to 280 °C, hold for 10 minutes.

MS Source Temperature: 230 °C.

MS Quadrupole Temperature: 150 °C.

Ionization Mode: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Selected Ion Monitoring (SIM).

Nuarimol ions (m/z): 235 (quantifier), 139, 314.[11]

Nuarimol d4 ions (m/z): Expected quantifier ion would be shifted by +4 (e.g., 239 or other

fragment containing the deuterium labels).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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